Cas no 91125-08-5 (5H-Thiazolo[3,2-a]pyrimidin-5-one,6-(2-bromoethyl)-3,7-dimethyl-, hydrobromide (1:1))

• Product Name: 5H-Thiazolo[3,2-a]pyrimidin-5-one,6-(2-bromoethyl)-3,7-dimethyl-, hydrobromide (1:1)
• CAS No: 91125-08-5
• MF: C₁₀H₁₂Br₂N₂OS
• MW: 368.088079452515
• CID: 814041
• PubChem ID: 13983077
• Update Time: 2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one,6-(2-bromoethyl)-3,7-dimethyl-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one,6-(2-bromoethyl)-3,7-dimethyl-, hydrobromide (1:1)
• 6-(2-bromoethyl)-3,7-dimethyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one,hydrobromide
• 6-(2-bromoethyl)-3,7-dimethyl-5H-thiazolo[3,2-a]pyrimidin-5-one monohydrobromide
• EINECS 293-814-2
• 91125-08-5
• DTXSID70919938
• SCHEMBL7132569
• 6-(2-Bromoethyl)-3,7-dimethyl-5H-thiazolo[3,2-a]pyrimidin-5-one hydrobromide
• LSODVBSJEPWJKG-UHFFFAOYSA-N
• NS00065962
• 6-(2-Bromoethyl)-3,7-dimethyl-5H-thiazolo(3,2-a)pyrimidin-5-one monohydrobromide
• 6-(2-Bromoethyl)-3,7-dimethyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one--hydrogen bromide (1/1)

• Inchi： 1S/C10H11BrN2OS.BrH/c1-6-5-15-10-12-7(2)8(3-4-11)9(14)13(6)10;/h5H,3-4H2,1-2H3;1H
• InChI Key： LSODVBSJEPWJKG-UHFFFAOYSA-N
• SMILES： BrCCC1=C(C)N=C2N(C(C)=CS2)C1=O.Br

Computed Properties

• Exact Mass: 367.901662
• Monoisotopic Mass: 365.903709
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58

Experimental Properties

• Boiling Point: 407°Cat760mmHg
• Flash Point: 199.9°C